Cas no 8069-64-5 (THEOPHYLLINE METHOXYOXIMERCURI-PROPYL SUCCINYLUREA)

• Product name: THEOPHYLLINE METHOXYOXIMERCURI-PROPYL SUCCINYLUREA
• CAS No: 8069-64-5
• MF: C₁₆H₂₃N₆O₇Hg
• MW: 611.98
• CID: 724528
• PubChem ID: 11764862

THEOPHYLLINE METHOXYOXIMERCURI-PROPYL SUCCINYLUREA Chemical and Physical Properties

Names and Identifiers

• THEOPHYLLINE METHOXYOXIMERCURI-PROPYL SUCCINYLUREA
• THEOPHYLLINE METHOXYOXIMERCURI-PROPYL SUCCINYLUREA
• NSC 19909
• Mercurate(1-), (3-((((3-carboxylato-1-oopropyl)amino)carbonyl-kappaO)amino)-2-methoxypropyl-kappaC)hydroxy-, sodium, mixt. with 3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
• DTXSID801028176
• sodium;[3-(3-carboxylatopropanoylcarbamoylamino)-2-methoxypropyl]mercury(1+);1,3-dimethyl-7H-purine-2,6-dione;hydroxide
• Muralluride
• Q27257851
• MERALLURIDE
• MERALLURIDE [MI]
• Meralurida
• Meralurida [INN-Spanish]
• Mercuhydrin
• 8069-64-5
• MERCURATE(1-), (3-((((3-CARBOXYLATO-1-OXOPROPYL)AMINO)CARBONYL-.KAPPA.O)AMINO)-2-METHOXYPROPYL-.KAPPA.C)HYDROXY-, SODIUM (1:1), MIXT. WITH 3,7-DIHYDRO-1,3-DIMETHYL-1H-PURINE-2,6-DIONE
• MERALLURIDE [INN]
• 3P7B4Q5T8A
• Meralluridum
• UNII-3P7B4Q5T8A
• Mercury, (3-((((3-carboxy-1-oxopropyl)amino)carbonyl)amino)-2-methoxypropyl)hydroxy-, monosodium salt, mixt. with 3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
• Mercuretin
• MERALLURIDE SODIUM
• Meralluride [INN:BAN:NF]
• MERALLURIDE SODIUM [WHO-DD]
• Meralluridum [INN-Latin]

• Inchi： InChI=1S/C9H15N2O5.C7H8N4O2.Hg.Na.H2O/c1-6(16-2)5-10-9(15)11-7(12)3-4-8(13)14;1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;;;/h6H,1,3-5H2,2H3,(H,13,14)(H2,10,11,12,15);3H,1-2H3,(H,8,9);;;1H2/q;;2*+1;/p-2
• InChI Key： BDFXZRBRZBBYDN-UHFFFAOYSA-L
• SMILES： CN1C2=C(C(=O)N(C1=O)C)NC=N2.COC(CNC(=O)NC(=O)CCC(=O)[O-])C[Hg+].[OH-].[Na+]

Computed Properties

• Exact Mass: 631.144013
• Monoisotopic Mass: 631.144013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 553
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175

Experimental Properties

• Boiling Point: 186°C

THEOPHYLLINE METHOXYOXIMERCURI-PROPYL SUCCINYLUREA Security Information

• Toxicity：LD50 s.c. in rats: 28±7 mg/kg (Goldenthal)